![molecular formula C10H6Cl2N2O B5701481 1-(2,5-dichlorobenzoyl)-1H-pyrazole](/img/structure/B5701481.png)
1-(2,5-dichlorobenzoyl)-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-dichlorobenzoyl)-1H-pyrazole, also known as DCBP, is an organic compound that has been widely used in scientific research for its unique properties. DCBP is a pyrazole derivative that has been synthesized through various methods and has been found to have potential applications in the field of medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
1-(2,5-dichlorobenzoyl)-1H-pyrazole exerts its pharmacological effects through the inhibition of COX-2 activity. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. This compound inhibits COX-2 activity by binding to its active site, thereby reducing the production of prostaglandins and reducing inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of prostaglandins, which are involved in the regulation of inflammation, pain, and fever. This compound has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
1-(2,5-dichlorobenzoyl)-1H-pyrazole has several advantages for lab experiments. It is easy to synthesize and has been optimized for high yields and purity. It has been extensively studied for its pharmacological properties and has been shown to exhibit potent anti-inflammatory and anti-tumor effects. However, this compound also has some limitations for lab experiments. It has been found to have low solubility in water, which can limit its use in certain applications. Additionally, it has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in cell culture experiments.
Future Directions
There are several future directions for the study of 1-(2,5-dichlorobenzoyl)-1H-pyrazole. One potential direction is the development of novel this compound analogs with improved solubility and pharmacological properties. Another direction is the investigation of the mechanism of action of this compound and its potential targets in the cell. Additionally, this compound could be further studied for its potential applications in the treatment of various inflammatory diseases and cancer.
Synthesis Methods
1-(2,5-dichlorobenzoyl)-1H-pyrazole can be synthesized through various methods, including the reaction of 2,5-dichlorobenzoyl chloride with hydrazine hydrate or the reaction of 2,5-dichlorobenzoyl hydrazine with acetic anhydride. The synthesis of this compound has been optimized to obtain high yields and purity, making it suitable for various research applications.
Scientific Research Applications
1-(2,5-dichlorobenzoyl)-1H-pyrazole has been extensively studied for its potential applications in the field of medicinal chemistry and pharmacology. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and has been suggested as a potential therapeutic agent for the treatment of various inflammatory diseases, including arthritis and cancer.
Properties
IUPAC Name |
(2,5-dichlorophenyl)-pyrazol-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2O/c11-7-2-3-9(12)8(6-7)10(15)14-5-1-4-13-14/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCHIXMDZKHIPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.